Cas no 5713-12-2 (Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI))

Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI) structure
5713-12-2 structure
Product Name:Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI)
CAS No:5713-12-2
MF:C23H22N2O4S
MW:422.496784687042
CID:381711
PubChem ID:1106218
Update Time:2025-04-19

Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI)
    • N-(3-acetylphenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide
    • DTXSID40360377
    • 5713-12-2
    • N-(3-acetylphenyl)-4-[(N-methylsulfonylanilino)methyl]benzamide
    • CBMicro_028985
    • AKOS000597030
    • ST51003509
    • BIM-0028978.P001
    • Inchi: 1S/C23H22N2O4S/c1-17(26)20-7-6-8-21(15-20)24-23(27)19-13-11-18(12-14-19)16-25(30(2,28)29)22-9-4-3-5-10-22/h3-15H,16H2,1-2H3,(H,24,27)
    • InChI Key: RHWZLZNKVVCCKT-UHFFFAOYSA-N
    • SMILES: S(C)(N(C1C=CC=CC=1)CC1C=CC(C(NC2C=CC=C(C(C)=O)C=2)=O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 422.13016
  • Monoisotopic Mass: 422.130028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.9Ų

Experimental Properties

  • PSA: 83.55
  • LogP: 3.1

Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI) Related Literature

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.